Cas no 54865-20-2 (L-Leucine, L-alanyl-L-alanyl-)

L-Leucine, L-alanyl-L-alanyl- structure
L-Leucine, L-alanyl-L-alanyl- structure
Product Name:L-Leucine, L-alanyl-L-alanyl-
CAS No:54865-20-2
MF:C12H23N3O4
MW:273.328723192215
CID:1590877
PubChem ID:44298630
Update Time:2025-04-21

L-Leucine, L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine, L-alanyl-L-alanyl-
    • (2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-4-methylpentanoic acid
    • L-Leucine,L-alanyl-L-alanyl
    • Ala-Ala-Leu
    • DTXSID80658220
    • 54865-20-2
    • CHEBI:157925
    • Alanyl-alanyl-leucine
    • l alanyl l alanyl l leucine
    • SCHEMBL15443060
    • CHEMBL55904
    • L-Alanyl-L-alanyl-L-leucine
    • Inchi: 1S/C12H23N3O4/c1-6(2)5-9(12(18)19)15-11(17)8(4)14-10(16)7(3)13/h6-9H,5,13H2,1-4H3,(H,14,16)(H,15,17)(H,18,19)/t7-,8-,9-/m0/s1
    • InChI Key: LJTZPXOCBZRFBH-CIUDSAMLSA-N
    • SMILES: OC([C@H](CC(C)C)NC([C@H](C)NC([C@H](C)N)=O)=O)=O

Computed Properties

  • Exact Mass: 273.16900
  • Monoisotopic Mass: 273.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3.4
  • Topological Polar Surface Area: 122A^2

Experimental Properties

  • PSA: 128.50000
  • LogP: 1.83470
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